4-Cyano-3-cyclopropoxybenzamide
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Description
4-Cyano-3-cyclopropoxybenzamide is a benzamide derivative featuring a cyano (-CN) group at the para position (C4) and a cyclopropoxy (-O-cyclopropyl) group at the meta position (C3) on the aromatic ring. Benzamide scaffolds are widely explored in medicinal chemistry due to their versatility in interacting with biological targets, such as enzymes and receptors.
Properties
CAS No. |
1243456-03-2 |
|---|---|
Molecular Formula |
C11H10N2O2 |
Molecular Weight |
202.21 g/mol |
IUPAC Name |
4-cyano-3-cyclopropyloxybenzamide |
InChI |
InChI=1S/C11H10N2O2/c12-6-8-2-1-7(11(13)14)5-10(8)15-9-3-4-9/h1-2,5,9H,3-4H2,(H2,13,14) |
InChI Key |
NQTGGFIAYHPTCC-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CC(=C2)C(=O)N)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: One common method is the Suzuki–Miyaura coupling reaction , which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . This method is favored for its mild reaction conditions and functional group tolerance.
Industrial Production Methods: In an industrial setting, the production of 4-Cyano-3-cyclopropoxybenzamide may involve large-scale batch or continuous flow processes . These methods ensure high yield and purity of the product while maintaining cost-effectiveness and environmental sustainability. The use of advanced catalysts and optimized reaction conditions is crucial for efficient industrial production.
Chemical Reactions Analysis
Types of Reactions: 4-Cyano-3-cyclopropoxybenzamide can undergo various chemical reactions, including:
Oxidation: The cyano group can be oxidized to form carboxylic acids or amides.
Reduction: The cyano group can be reduced to primary amines.
Substitution: The benzamide core can undergo electrophilic or nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) under acidic conditions.
Reduction: Reagents like lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a palladium catalyst.
Substitution: Reagents such as halogens (e.g., Br₂) or nucleophiles (e.g., NaOH) under appropriate conditions.
Major Products:
Oxidation: Formation of carboxylic acids or amides.
Reduction: Formation of primary amines.
Substitution: Formation of substituted benzamides or other derivatives.
Scientific Research Applications
Chemistry: 4-Cyano-3-cyclopropoxybenzamide is used as a building block in organic synthesis, particularly in the synthesis of heterocyclic compounds and complex organic molecules .
Biology: In biological research, this compound is studied for its potential as a pharmacophore in drug discovery. Its unique structure allows for interactions with various biological targets, making it a candidate for developing new therapeutic agents .
Medicine: The compound’s potential medicinal applications include its use as an intermediate in the synthesis of drugs with anti-inflammatory, antimicrobial, or anticancer properties .
Industry: In the industrial sector, 4-Cyano-3-cyclopropoxybenzamide is used in the production of advanced materials, such as polymers and coatings, due to its stability and reactivity .
Mechanism of Action
The mechanism of action of 4-Cyano-3-cyclopropoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyano group can participate in hydrogen bonding and electrostatic interactions, while the cyclopropoxy group can enhance the compound’s binding affinity and specificity . These interactions can modulate biological pathways, leading to the desired therapeutic effects.
Comparison with Similar Compounds
Data Tables
Table 1. Structural and Functional Group Comparison
| Compound Name | Position 3 | Position 4 | Core Structure |
|---|---|---|---|
| 4-Cyano-3-cyclopropoxybenzamide | Cyclopropoxy | Cyano | Benzamide |
| 4-[2-(3,4-Dimethoxyphenethylamino)-propoxy]-2-methoxybenzamide | Methoxy | Propoxy-phenethylamino | Benzamide |
| 4-(3-Chloropropanamido)benzamide | - | Chloropropanamido | Benzamide |
| Caffeic Acid | Hydroxyl | Hydroxyl, acrylic acid | Phenylpropanoid |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
